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Compound of Interest

Compound Name: (+)-Camphene
CAS No.: 5794-03-6
Cat. No.: B1220165
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (+)-Camphene, a bicyclic monoterpene
of significant interest in various scientific and commercial fields, including fragrance, flavor, and
pharmaceutical development. This document details its physicochemical properties, provides
experimental protocols for its synthesis and analysis, and explores its biological activities, with
a focus on its potential as an anticancer agent.

Core Properties of (+)-Camphene

(+)-Camphene is the dextrorotatory enantiomer of camphene. While much of the literature
refers to the racemic mixture, the specific properties of the enantiomers are crucial for
applications in stereospecific synthesis and pharmacology.
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Property Value
(1R,4S)-2,2-dimethyl-3-
IUPAC Name _ _
methylidenebicyclo[2.2.1]heptane
Synonyms D-Camphene
CAS Number 5794-03-6 (for (+)-enantiomer)[1]

79-92-5 (for racemic mixture)[2][3][4]

Molecular Formula

C1oH16[2][3]

Molecular Weight 136.23 g/mol [2]
Colorless to white crystalline solid with a
Appearance _
camphor-like odor[2][4]
Melting Point 48-52 °C[2]
Boiling Point 159-160 °CJ[2]
Density 0.85 g/mL at 25 °C[2]
- Insoluble in water; soluble in organic solvents
Solubility ]
like ether.[2]
Flash Point 36.67 °C (98.00 °F)[1]

Spectroscopic Data

e Infrared (IR) Spectroscopy: Key peaks are observed around 1658 cm~1 (C=C stretching of

the methylidene group) and 876 cm~1 (aromatic C-H out-of-plane bending).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are available in

various databases. Characteristic signals include those for the two geminal methyl groups

and the exocyclic double bond.[5]

e Mass Spectrometry (MS): The electron ionization mass spectrum shows a molecular ion

peak at m/z 136. Common fragment ions are observed at m/z 121, 93, and 79.[4]

Experimental Protocols
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Detailed methodologies are essential for the replication and advancement of scientific
research. Below are representative protocols for the synthesis and analysis of camphene.

Protocol 1: Synthesis of Camphene via Isomerization of
o-Pinene

Camphene is commonly synthesized industrially through the acid-catalyzed isomerization of a-
pinene. Titanate nanotubes have been shown to be an effective and reusable catalyst for this
process.

Objective: To synthesize camphene from a-pinene with high selectivity using a reusable solid
acid catalyst.

Materials:

o-Pinene (=98% purity)

Titanate nanotubes modified with hydrochloric acid (TNTs-Cl) as catalyst

Three-necked flask equipped with a reflux condenser, magnetic stirrer, and thermometer

Heating mantle

Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

o Catalyst Preparation: Prepare titanate nanotubes (TNTs) via hydrothermal reconstitution and
subsequent modification with HCI aqueous solution.

» Reaction Setup: In a three-necked flask, add a-pinene and the TNTs-CI catalyst. A typical
catalyst dosage is around 2.5% by weight relative to the a-pinene.

o |somerization Reaction: Heat the mixture to the desired reaction temperature (e.g., 120 °C)
with continuous stirring.

» Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular
intervals and analyzing them by GC-MS to determine the conversion of a-pinene and the
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selectivity for camphene. Optimal reaction times are typically around 4 hours.

o Work-up: After the reaction reaches the desired conversion, cool the mixture to room
temperature. Separate the solid catalyst from the liquid product mixture by filtration. The
catalyst can be washed, dried, and reused.

 Purification: The resulting liquid, rich in camphene, can be further purified by fractional
distillation under reduced pressure to isolate camphene from unreacted a-pinene and other
byproducts like tricyclene and limonene.

Protocol 2: Quantitative Analysis of Camphene by GC-
MS

This protocol outlines a standard workflow for the quantitative analysis of camphene in a
sample matrix, such as an essential oil or a reaction mixture.

Objective: To accurately quantify the concentration of camphene in a liquid sample.
Materials:

e Sample containing camphene

o Certified reference standard of (+)-Camphene

 Internal standard (e.g., Tridecane)

» Solvent for dilution (e.g., Hexane)

e Volumetric flasks and pipettes

¢ GC-MS system with a suitable capillary column (e.g., SH-Rxi-5Sil MS)
Procedure:

e Standard Preparation:

o Prepare a stock solution of the (+)-Camphene certified reference standard at a known
concentration (e.g., 1000 pg/mL) in hexane.
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o Prepare a stock solution of the internal standard (Tridecane) at a known concentration.

o Create a series of calibration standards by serially diluting the camphene stock solution
and adding a constant amount of the internal standard to each dilution.

Sample Preparation:
o Accurately weigh a known amount of the sample into a volumetric flask.
o Add a known amount of the internal standard.

o Dilute to the mark with hexane. The dilution factor should be chosen to ensure the
camphene concentration falls within the range of the calibration curve.

GC-MS Analysis:

o Instrument Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions: Electron ionization (El) at 70 eV, scanning in full scan mode (e.g., m/z
40-400).

o Injection: Inject the prepared calibration standards and samples into the GC-MS system.

Data Analysis:

o

Identify the camphene peak in the chromatograms based on its retention time and mass
spectrum.

o

For each calibration standard, calculate the ratio of the peak area of camphene to the
peak area of the internal standard.

o

Construct a calibration curve by plotting this area ratio against the concentration of
camphene.
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o Calculate the peak area ratio for the unknown sample and use the calibration curve to
determine the concentration of camphene in the prepared sample.

o Apply the dilution factor to calculate the final concentration of camphene in the original

sample.

Biological Activity and Signaling Pathways

Recent research has highlighted the therapeutic potential of camphene, particularly in
oncology. Studies have demonstrated its ability to induce apoptosis in cancer cells through
specific signaling pathways.

Anticancer Activity: Induction of Intrinsic Apoptosis

Camphene has been shown to induce apoptosis in melanoma cells primarily through the
intrinsic pathway, which is initiated by intracellular stress.[6] The key mechanism involves the
induction of Endoplasmic Reticulum (ER) stress.[6][7]

The signaling cascade initiated by camphene in melanoma cells can be summarized as follows:
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Caption: Camphene-induced intrinsic apoptosis pathway in melanoma cells.

This pathway highlights several key events:

¢ ER Stress Induction: Camphene treatment leads to stress within the endoplasmic reticulum,
a critical organelle for protein folding.[6][7]
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e Calcium (Ca?*) Release: ER stress triggers the release of stored calcium ions into the
cytoplasm. This influx of Ca2* is a crucial signal that is transmitted to the mitochondria.[6]

» Release of DAMPs: Concurrently, Damage-Associated Molecular Patterns (DAMPS) such as
High Mobility Group Box 1 (HMGBL1) and calreticulin are released.[6]

e Mitochondrial Dysfunction: The increased cytosolic Ca?* and other stress signals lead to
mitochondrial stress, resulting in the loss of the mitochondrial membrane potential.[6]

o Caspase Activation: The disruption of the mitochondrial membrane potential leads to the
activation of downstream executioner caspases, most notably Caspase-3.[6]

o Apoptosis: Activated Caspase-3 orchestrates the final stages of apoptosis, leading to
programmed cell death.

This mechanism of action suggests that (+)-Camphene and its derivatives could be valuable
lead compounds for the development of new anticancer therapies that target ER stress and the
intrinsic apoptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-protocols-and-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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